Cas no 65093-40-5 (2(1H)-Pyrimidinone,4-amino-1-[5-O-[hydroxy(octadecyloxy)phosphinyl]-b-D-arabinofuranosyl]-, sodium salt (1:1))

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[5-O-[hydroxy(octadecyloxy)phosphinyl]-b-D-arabinofuranosyl]-, sodium salt (1:1)
• CAS No: 65093-40-5
• MF: C₂₇H₅₀N₃NaO₈P
• MW: 598.664740085602
• CID: 519570
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[5-O-[hydroxy(octadecyloxy)phosphinyl]-b-D-arabinofuranosyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[5-O-[hydroxy(octadecyloxy)phosphinyl]-b-D-arabinofuranosyl]-, sodium salt (1:1)
• Fosteabine sodium
• 2(1H)-Pyrimidinone,4-amino-1-[5-O-[hydroxy(octadecyloxy)phosphinyl]-b-D-arabinofuranosyl]-, monosodium salt (9CI)
• Cytarabine ocfosfate

• Inchi： 1S/C27H50N3O8P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-36-39(34,35)37-21-22-24(31)25(32)26(38-22)30-19-18-23(28)29-27(30)33;/h18-19,22,24-26,31-32H,2-17,20-21H2,1H3,(H,34,35)(H2,28,29,33);/q;+1
• InChI Key： JOJYUFGTMHSFEE-UHFFFAOYSA-N
• SMILES： [Na+].CCCCCCCCCCCCCCCCCCOP(OCC1C(O)C(O)C(N2C(=O)N=C(N)C=C2)O1)(=O)O

Computed Properties

• Exact Mass: 597.315
• Monoisotopic Mass: 597.315
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 22
• Complexity: 819
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates